Cas no 2171586-92-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid
• CAS No: 2171586-92-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5949281
• PubChem ID: 165872079
• Update Time: 2025-11-01

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid
• EN300-1491292
• 2171586-92-6
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(13-22(29)30)14-27-24(31)23(26(2,3)4)28-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RMWGLYNEDJMKLI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic Acid (CAS No. 2171586-92-6)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid, identified by its CAS number 2171586-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked via a methoxycarbonyl group and an amino function, embedded within a bulky aliphatic backbone. The presence of multiple stereocenters and functional groups makes this molecule a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The fluorenyl moiety, a tricyclic aromatic system, is renowned for its exceptional photophysical properties, including high fluorescence quantum yields and excellent photostability. These characteristics make it an invaluable component in the design of fluorescent probes and bioimaging agents. In recent years, there has been a surge in research focused on leveraging the unique optical properties of fluorene derivatives for diagnostic and therapeutic purposes. For instance, studies have demonstrated the utility of fluorenyl-based probes in real-time cellular imaging, allowing researchers to track biological processes with unprecedented precision. The incorporation of such a moiety into 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid not only enhances its potential as a fluorescent marker but also opens avenues for exploring its role in drug delivery systems.

The methoxycarbonyl group (MOC) in the molecule serves as an effective protecting group for amino functions during synthetic protocols. This protective strategy is crucial in multi-step organic synthesis, where selective functionalization is often required. The MOC group can be readily removed under mild acidic or basic conditions, allowing for subsequent modifications without affecting other sensitive functionalities. This feature makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid a versatile building block in peptide and protein chemistry. Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the importance of protecting groups that are both stable under coupling conditions and easily removable post-synthesis. The MOC group fits this criterion perfectly, making it an indispensable tool in modern peptide synthesis.

The amino function at the 2-position of the fluorenyl moiety is another critical feature that contributes to the compound's reactivity and potential biological activity. Amino groups are fundamental pharmacophores in medicinal chemistry, often participating in hydrogen bonding interactions with biological targets such as enzymes and receptors. The presence of an amino group adjacent to the fluorenyl ring allows for further derivatization through reactions like amide bond formation or diazotization, expanding the synthetic possibilities. In particular, amide linkages are widely used in drug design to enhance solubility, stability, and bioavailability of therapeutic molecules. The structural motif present in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid suggests its potential utility as an intermediate in the synthesis of peptidomimetics—molecules mimicking peptide sequences but with improved pharmacokinetic properties.

The aliphatic backbone of the compound consists of three distinct functionalized segments: a 3-methylbutanamido group at the 3-position, another 3-methylbutanoic acid moiety at the 5-position, and a terminal carboxylic acid group at the 7-position. This arrangement creates a rigid yet flexible structure that can interact with biological targets through multiple non-covalent interactions. The 3-methyl substituents contribute to steric hindrance around key functional groups, which can modulate binding affinity and selectivity. Such steric effects are increasingly recognized as critical factors in drug design, particularly when aiming to achieve high specificity against biological targets while minimizing off-target effects.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for traditional drug discovery due to their lack of well-defined binding pockets. The complex structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid make it an attractive candidate for PPI inhibition. By strategically designing molecules with multiple interacting moieties, researchers can disrupt key protein interactions implicated in diseases such as cancer and inflammation. For example, studies have shown that fluorene derivatives can interfere with PPIs by occupying hydrophobic pockets or by competing with natural ligands for binding sites on target proteins.

The carboxylic acid group at the terminal position provides another layer of functionality that can be exploited for further chemical modifications. Carboxylic acids are versatile handles for introducing various functional groups through reactions like esterification or amidation. These modifications can alter physicochemical properties such as solubility and metabolic stability, which are crucial factors determining a drug's efficacy and safety profile. Moreover, carboxylic acids can participate in salt formation with cations or zwitterionic species (e.g., betaines), leading to improved pharmacokinetic profiles.

From a synthetic chemistry perspective,4 - 2 - ({(9 H -fluoren - 9 - ylmethoxycarbony l } amino ) - 3 , 3 - dim ethyl but ana mo ido - 3 - me t h y l but ano ic ac id ) exemplifies the elegance achieved through convergent synthetic strategies that integrate multiple functional groups into a single molecular framework. The synthesis likely involves sequential protection-deprotection steps combined with cross-coupling reactions between aryl halides and organometallic reagents derived from fluorene precursors. Advances in transition-metal catalysis have significantly streamlined such transformations over recent decades; palladium-catalyzed Buchwald-Hartwig aminations have become particularly useful for constructing C-N bonds between aryl rings and nitrogen-containing heterocycles or alkynes.

The stereochemical integrity of this compound is another aspect worthy of note given its complex architecture involving multiple stereocenters . Controlling absolute stereochemistry during synthesis is essential when dealing with biologically active molecules , where chirality often dictates pharmacological activity . Modern asymmetric catalysis offers powerful tools such as chiral ligand design , organocatalysis , or biocatalytic methods using enzymes like ketoreductases or lipases , enabling precise control over enantioselectivity . For instance , asymmetric hydrogenation techniques have been successfully applied to introduce stereogenic centers at specific positions within complex molecules like those found here .

In conclusion,4 - 2 - ({(9 H -fluoren - 9 - ylmethoxycarbony l } amino ) - 3 , 3 - dim ethyl but ana mo ido - 3 - me t h y l but ano ic ac id ) ( CAS No . 2171586 -92 -6) represents an intriguing example where structural complexity meets functional diversity . Its combination of photophysical properties due to its fluorenyl component alongside versatile reactive sites makes it valuable not only as an intermediate but also potentially as an active pharmaceutical ingredient itself after further optimization . As research continues into novel molecular architectures capable interacting selectively with biological systems, compounds exhibiting similar multifaceted characteristics will undoubtedly play pivotal roles advancing therapeutic modalities across diverse disease indications .